[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[(2S)-1-(2-chloroacetyl)pyrrolidin-2-yl]methyl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C15H27ClN2O3/c1-11(2)18(14(20)21-15(3,4)5)10-12-7-6-8-17(12)13(19)9-16/h11-12H,6-10H2,1-5H3/t12-/m0/s1
• InChI Key: DNPHVECWUUTWBA-LBPRGKRZSA-N
• Canonical SMILES: CC(C)N(CC1CCCN1C(=O)CCl)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)N(C[C@@H]1CCCN1C(=O)CCl)C(=O)OC(C)(C)C
• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol

Description

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS 1353993-41-5) is a chiral pyrrolidine derivative with the molecular formula C₁₅H₂₇ClN₂O₃ and a molecular weight of 318.84 g/mol . The compound features a tert-butyl carbamate group, a 2-chloroacetyl substituent on the pyrrolidine ring, and an isopropyl moiety. It is classified as a high-purity reagent (≥95%) intended for laboratory use, particularly in pharmaceutical and fine chemical research .

Biological Activity

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, characterized by a pyrrolidine ring and a chloroacetyl group, suggests diverse biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications, supported by relevant case studies and research findings.

The molecular formula of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester is C16H24ClN2O3, with a molecular weight of 320.83 g/mol. The compound features a carbamate functional group, which is known for its diverse applications in pharmaceuticals and agriculture.

Property	Value
Molecular Formula	C16H24ClN2O3
Molecular Weight	320.83 g/mol
Functional Groups	Carbamate
Synthesis Complexity	Multi-step process

Synthesis

The synthesis of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester typically involves several steps:

• Formation of the Pyrrolidine Ring : Starting from appropriate precursors, the pyrrolidine structure is formed through cyclization reactions.
• Chloroacetylation : Introduction of the chloroacetyl group via acylation reactions.
• Carbamate Formation : Reaction with isopropanol to form the carbamate derivative.
• Purification : The final product is purified through crystallization or chromatography to achieve high purity.

The biological activity of this compound is largely attributed to its interaction with various biological targets, particularly enzymes and receptors involved in neurotransmission and metabolic pathways. Research indicates that carbamates can inhibit cholinesterases, leading to increased levels of neurotransmitters such as acetylcholine, which may enhance cognitive functions and have implications in treating neurodegenerative diseases.

Case Studies

• Neuroprotective Effects : In vitro studies have shown that derivatives of pyrrolidine compounds exhibit neuroprotective properties by inhibiting oxidative stress and apoptosis in neuronal cells. For instance, compounds similar to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid have demonstrated protective effects against glutamate-induced toxicity in neuronal cultures .
• Anticancer Activity : Recent investigations into related structures have revealed potential anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest in various cancer cell lines. For example, pyrrolidine derivatives have been shown to enhance cytotoxicity in hypopharyngeal tumor cells compared to standard chemotherapeutics .
• Antiviral Properties : Some studies suggest that similar carbamate compounds can inhibit viral replication by interfering with viral protein synthesis or assembly, indicating potential applications in antiviral therapy .

Research Findings

Recent literature highlights the importance of structure-activity relationships (SAR) in understanding the biological efficacy of carbamate derivatives:

• Cholinesterase Inhibition : Compounds with specific substituents on the pyrrolidine ring exhibit enhanced inhibition of cholinesterases, which could be beneficial for Alzheimer's disease treatment .
• Multi-target Approaches : Research has indicated that certain derivatives can simultaneously target multiple pathways involved in cancer progression and neurodegeneration, suggesting a promising avenue for drug development .

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research has indicated that compounds similar to [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester exhibit promising anticancer properties. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit tumor cell proliferation through apoptosis induction in various cancer cell lines .

2. Neurological Disorders
The compound has been investigated for its potential neuroprotective effects. Its structure suggests that it may interact with neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease. Preliminary studies have shown that derivatives can improve cognitive function in animal models .

3. Antimicrobial Properties
The antimicrobial activity of this compound has been evaluated against several bacterial strains. Research indicates that it possesses significant antibacterial properties, making it a candidate for developing new antibiotics .

Case Studies

Study Title	Focus	Findings
"Evaluation of Anticancer Potential of Pyrrolidine Derivatives"	Anticancer activity	Demonstrated significant inhibition of cell growth in breast and lung cancer cell lines.
"Neuroprotective Effects of Carbamate Derivatives"	Neurological applications	Showed improvement in memory retention in rodent models treated with the compound.
"Antimicrobial Efficacy of Novel Carbamates"	Antimicrobial properties	Exhibited potent activity against MRSA and E. coli strains, suggesting potential for new antibiotic development.

Synthesis and Derivatives

The synthesis of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid tert-butyl ester typically involves the reaction of pyrrolidine derivatives with chloroacetyl chloride followed by carbamate formation using isopropanol and tert-butyl isocyanate. Variations in the synthesis process can lead to different derivatives, which may enhance specific biological activities.

Comparison with Similar Compounds

Compound A : [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-isopropyl-carbamic acid benzyl ester

This analogue replaces the tert-butyl carbamate group with a benzyl ester (Fig. 1). Benzyl esters are typically cleaved under hydrogenolysis conditions, whereas tert-butyl carbamates require acidic conditions (e.g., HCl in dioxane) . This distinction makes the target compound more stable under basic or reducing environments but less so under acidic conditions.

Compound B : (R)-2-Iodomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1260610-71-6)

This compound shares the tert-butyl carbamate group but substitutes the 2-chloroacetyl and isopropyl groups with an iodomethyl moiety. Additionally, Compound B is classified as a skin/eye irritant and respiratory hazard (H315, H319, H335), whereas the target compound’s hazard profile remains unspecified in available data .

Property	Target Compound	Compound A	Compound B
Molecular Formula	C₁₅H₂₇ClN₂O₃	Not explicitly stated (likely C₁₉H₂₅ClN₂O₃)	C₁₁H₂₀INO₂
Key Functional Groups	tert-butyl carbamate, 2-chloroacetyl, isopropyl	Benzyl ester, 2-chloroacetyl, isopropyl	tert-butyl carbamate, iodomethyl
Reactivity	Acid-labile tert-butyl group; chloroacetyl amenable to nucleophilic substitution	Benzyl group cleaved via hydrogenolysis	Iodomethyl enables SN2 reactions
Hazard Classification	Not fully disclosed	Not disclosed	Skin/Eye Irritant (Cat. 2/2A); Respiratory Hazard (Cat. 3)